molecular formula C16H19NO B8612481 1-Benzylamino-2-benzyloxyethane CAS No. 38336-06-0

1-Benzylamino-2-benzyloxyethane

Cat. No. B8612481
CAS RN: 38336-06-0
M. Wt: 241.33 g/mol
InChI Key: FOZFIVVHHMNJMK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-Benzylamino-2-benzyloxyethane is a useful research compound. Its molecular formula is C16H19NO and its molecular weight is 241.33 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1-Benzylamino-2-benzyloxyethane suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-Benzylamino-2-benzyloxyethane including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

38336-06-0

Molecular Formula

C16H19NO

Molecular Weight

241.33 g/mol

IUPAC Name

N-benzyl-2-phenylmethoxyethanamine

InChI

InChI=1S/C16H19NO/c1-3-7-15(8-4-1)13-17-11-12-18-14-16-9-5-2-6-10-16/h1-10,17H,11-14H2

InChI Key

FOZFIVVHHMNJMK-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)CNCCOCC2=CC=CC=C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

2-(Benzyloxy)ethanamine (12.3146 g; manufactured by Bionet Co., Ltd.) was dissolved in CH2Cl2 (150 mL), and benzaldehyde (8.7219 g; manufactured by Kanto Chemical Co., Inc.) and anhydrous sodium sulfate (67.7879 g; manufactured by Wako Pure Chemical Industries, Ltd.) were added to the solution. The mixture was stirred overnight at room temperature. The reaction solution was filtered, and the filtrate was concentrated under reduced pressure. The obtained residue was dissolved in methanol (150 mL), and sodium borohydride (3.4129 g; manufactured by Kanto Chemical Co., Inc.) was added thereto. The mixture as stirred for 2 hours at room temperature. The reaction solution was concentrated under reduced pressure, water added thereto, and then the mixture was extracted two times with ethyl acetate. The organic layer was washed twice with water and once with brine, and was dried over anhydrous sodium sulfate. The organic layer was concentrated under reduced pressure, and thus the title compound (20.188 g) was obtained.
Quantity
12.3146 g
Type
reactant
Reaction Step One
Quantity
150 mL
Type
solvent
Reaction Step One
Quantity
8.7219 g
Type
reactant
Reaction Step Two
Quantity
67.7879 g
Type
reactant
Reaction Step Two

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